Cas no 14031-86-8 (1-Heptene,2,4,4,6,6-pentamethyl-)

1-Heptene,2,4,4,6,6-pentamethyl- structure
14031-86-8 structure
Product Name:1-Heptene,2,4,4,6,6-pentamethyl-
CAS No:14031-86-8
MF:C12H24
MW:168.318964004517
CID:154634
PubChem ID:84164
Update Time:2025-04-19

1-Heptene,2,4,4,6,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene,2,4,4,6,6-pentamethyl-
    • 2,4,4,6,6-pentamethylhept-1-ene
    • 2,4,4,6,6-Pentamethylheptene-1
    • Einecs 237-869-2
    • 2,4,4,6,6-Pentamethyl-1-heptene
    • 1-Heptene, 2,4,4,6,6-pentamethyl-
    • NSSBKMKRTGHAAN-UHFFFAOYSA-N
    • DTXSID5065697
    • NS00024547
    • 14031-86-8
    • 588OS7953P
    • Q27261573
    • 2,4,4,6,6-pentamethyl-hept-1-ene
    • UNII-588OS7953P
    • Inchi: 1S/C12H24/c1-10(2)8-12(6,7)9-11(3,4)5/h1,8-9H2,2-7H3
    • InChI Key: NSSBKMKRTGHAAN-UHFFFAOYSA-N
    • SMILES: C(C)(C)(CC(=C)C)CC(C)(C)C

Computed Properties

  • Exact Mass: 168.18792
  • Monoisotopic Mass: 168.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.4

Experimental Properties

  • Density: 0.759
  • Boiling Point: 190.9°Cat760mmHg
  • Flash Point: 56.7°C
  • Refractive Index: 1.429
  • PSA: 0
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